Cas no 1388050-71-2 (3,3,4-Trimethylindoline)

• Product Name: 3,3,4-Trimethylindoline
• CAS No: 1388050-71-2
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• CID: 4821013
• PubChem ID: 53744591
• Update Time: 2025-06-08

3,3,4-Trimethylindoline Chemical and Physical Properties

Names and Identifiers

• 3,3,4-TRIMETHYLINDOLINE
• 3,3,4-trimethyl-1,2-dihydroindole
• 3,3,4-Trimethylindoline

• Inchi： 1S/C11H15N/c1-8-5-4-6-9-10(8)11(2,3)7-12-9/h4-6,12H,7H2,1-3H3
• InChI Key： CWYYZQSXXCODSN-UHFFFAOYSA-N
• SMILES： N1C2C=CC=C(C)C=2C(C)(C)C1

Computed Properties

• Exact Mass: 161.120449483g/mol
• Monoisotopic Mass: 161.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 3,3,4-Trimethylindoline

3,3,4-Trimethylindoline (CAS No. 1388050-71-2): A Comprehensive Overview

3,3,4-Trimethylindoline (CAS No. 1388050-71-2) is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique molecular structure, which consists of a substituted indoline ring with three methyl groups at the 3, 3, and 4 positions. The 3,3,4-Trimethylindoline molecule is of particular interest due to its potential applications in various industries, including drug discovery and advanced materials development.

The indoline core of 3,3,4-Trimethylindoline is a nitrogen-containing heterocyclic compound that exhibits a range of chemical properties. The presence of multiple methyl groups enhances the compound's stability and solubility in various solvents, making it an attractive candidate for synthetic chemistry and pharmaceutical research. Recent studies have highlighted the importance of 3,3,4-Trimethylindoline in the development of novel drugs and materials with enhanced biological activity and physical properties.

In the realm of pharmaceutical research, 3,3,4-Trimethylindoline has shown promise as a lead compound for the development of new therapeutic agents. Its structural flexibility allows for the introduction of various functional groups, which can be tailored to target specific biological pathways. For instance, researchers have explored the use of 3,3,4-Trimethylindoline derivatives in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These derivatives have demonstrated neuroprotective effects and the ability to modulate key enzymes involved in disease progression.

Moreover, 3,3,4-Trimethylindoline has been investigated for its potential as a scaffold in the design of small-molecule inhibitors. These inhibitors can target specific proteins or enzymes involved in disease processes, offering a new approach to drug discovery. Recent studies have shown that 3,3,4-Trimethylindoline derivatives can effectively inhibit kinases and other signaling proteins, which are crucial targets in cancer therapy.

In addition to its pharmaceutical applications, 3,3,4-Trimethylindoline has found use in materials science. The compound's unique electronic properties make it suitable for the development of organic semiconductors and optoelectronic devices. Researchers have synthesized 3,3,4-Trimethylindoline derivatives with tailored electronic structures to enhance their performance in organic photovoltaics (OPVs) and organic light-emitting diodes (OLEDs). These materials have shown promising results in terms of efficiency and stability.

The synthesis of 3,3,4-Trimethylindoline typically involves multi-step reactions starting from readily available starting materials. Common synthetic routes include cyclization reactions followed by selective methylation steps. The choice of reagents and reaction conditions is critical to achieving high yields and purity levels. Recent advancements in catalytic methods have further improved the efficiency and sustainability of these synthetic processes.

From a safety perspective, 3,3,4-Trimethylindoline is generally considered safe when handled under appropriate laboratory conditions. However, like many organic compounds, it should be stored and used following standard safety protocols to minimize any potential risks. Researchers working with 3,3,4-Trimethylindoline are advised to consult relevant safety data sheets (SDS) for detailed information on handling and disposal procedures.

In conclusion, 3,3,4-Trimethylindoline (CAS No. 1388050-71-2) is a multifaceted compound with a wide range of applications in both pharmaceuticals and materials science. Its unique molecular structure and chemical properties make it an invaluable tool for researchers aiming to develop new drugs and advanced materials. As ongoing research continues to uncover new possibilities for this compound, its importance in the scientific community is likely to grow even further.